1-(4-Ethoxy-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole

• IUPAC Name: 1-(4-ethoxy-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole
• InChI: InChI=1S/C17H19N3O3S/c1-5-23-16-9-13(4)17(10-12(16)3)24(21,22)20-15-7-6-11(2)8-14(15)18-19-20/h6-10H,5H2,1-4H3
• InChI Key: NHFQIJXJLIYCJJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C)S(=O)(=O)N2C3=C(C=C(C=C3)C)N=N2)C
• Molecular Formula: C17H19N3O3S
• Molecular Weight: 345.4 g/mol

Description

1-(4-Ethoxy-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole, also known as EMD 57033, is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound belongs to the class of benzotriazole derivatives and has been found to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 1-(4-Ethoxy-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole 57033 involves the inhibition of enzymes such as protein kinase C and phosphodiesterase. This leads to a decrease in the levels of cAMP and cGMP, which are important second messengers in many biological processes. The compound has also been found to modulate the activity of ion channels and receptors, further adding to its potential applications in scientific research.
Biochemical and Physiological Effects:
1-(4-Ethoxy-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole 57033 has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis in various cancer cell lines. The compound has also been found to modulate the activity of neurotransmitters such as dopamine and serotonin, which could have potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

1-(4-Ethoxy-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole 57033 has several advantages for lab experiments. It is a potent inhibitor of enzymes such as protein kinase C and phosphodiesterase, making it a useful tool for studying the role of these enzymes in various biological processes. The compound is also relatively easy to synthesize and purify, making it readily available for research. However, one limitation of 1-(4-Ethoxy-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole 57033 is its potential toxicity, which could limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-(4-Ethoxy-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole 57033. One potential area of study is its potential applications in the treatment of cancer. The compound has been found to exhibit inhibitory activity against cancer cell growth and induce apoptosis in cancer cell lines, making it a promising candidate for further study. Another area of research could be its potential applications in the treatment of neurological disorders. The compound has been found to modulate the activity of neurotransmitters such as dopamine and serotonin, which could have potential applications in the treatment of disorders such as Parkinson's disease and depression.

Synthesis Methods

The synthesis of 1-(4-Ethoxy-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole 57033 involves the reaction of 4-ethoxy-2,5-dimethylbenzenesulfonyl chloride with 5-methyl-1H-benzotriazole in the presence of a base such as triethylamine. The reaction leads to the formation of 1-(4-Ethoxy-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole 57033 as a white solid with a melting point of 98-101°C. The purity of the compound can be confirmed using techniques such as NMR spectroscopy and HPLC.

Scientific Research Applications

1-(4-Ethoxy-2,5-dimethylphenyl)sulfonyl-5-methylbenzotriazole 57033 has been extensively studied for its potential applications in scientific research. It has been found to exhibit inhibitory activity against a range of enzymes such as protein kinase C, phosphodiesterase, and cAMP-dependent protein kinase. This makes it a useful tool for studying the role of these enzymes in various biological processes.